Cas no 423755-06-0 (4-Chloro-3-(5-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)aniline)

• Product Name: 4-Chloro-3-(5-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)aniline
• CAS No: 423755-06-0
• MF: C₁₄H₁₁Cl₂N₃
• MW: 292.163240671158
• CID: 1094253
• PubChem ID: 60861541
• Update Time: 2025-04-20

4-Chloro-3-(5-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(5-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)aniline
• 4-chloro-3-(5-chloro-1-methylbenzimidazol-2-yl)aniline
• SCHEMBL7258721
• 4-Chloro-3-(5-chloro-1-methyl-1H-benzoimidazol-2-yl)-phenylamine
• SABJOKRPPLNXIX-UHFFFAOYSA-N
• 4-chloro-3-(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)aniline
• 423755-06-0

• Inchi： 1S/C14H11Cl2N3/c1-19-13-5-2-8(15)6-12(13)18-14(19)10-7-9(17)3-4-11(10)16/h2-7H,17H2,1H3
• InChI Key： SABJOKRPPLNXIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1=NC2C=C(C=CC=2N1C)Cl)N

Computed Properties

• Exact Mass: 291.0330028g/mol
• Monoisotopic Mass: 291.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles